1-Methyl-4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine

• IUPAC Name: 1-methyl-4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine
• InChI: InChI=1S/C16H26BN3O2/c1-15(2)16(3,4)22-17(21-15)13-6-7-14(18-12-13)20-10-8-19(5)9-11-20/h6-7,12H,8-11H2,1-5H3
• InChI Key: KVQXFNGVIIPCSX-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(C=C2)N3CCN(CC3)C
• Molecular Formula: C16H26BN3O2
• DSSTOX Substance ID: DTXSID50377794
• Molecular Weight: 303.2 g/mol
• CAS RN: 918524-63-7

Description

1-Methyl-4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine is a useful research compound. Its molecular formula is C16H26BN3O2 and its molecular weight is 303.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Medicinal Chemistry Applications

• Synthesis and Docking Studies : Piperazine-1-yl-1H-indazole derivatives, which are structurally related to the compound , have significant importance in medicinal chemistry. Novel compounds, including similar structures, have been synthesized and characterized, with docking studies presented to assess their potential applications (V. Balaraju, S. Kalyani, E. Laxminarayana, 2019).

• Antagonist Activity Studies : Derivatives with a similar piperazine structure have been prepared and tested for their antagonist activity against serotonin (5-HT2) and alpha 1 receptors. This indicates the potential utility of related compounds in developing therapeutic agents (Y. Watanabe et al., 1992).

Material Science and Chemistry

• Synthesis and Crystal Structure Studies : Research has been conducted on compounds like methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, which are closely related to the compound . These studies involve synthesis, crystal structure analysis, and density functional theory (DFT) calculations, providing insights into the physicochemical properties of such compounds (P.-Y. Huang et al., 2021).

• Synthesis of Derivatives : Research on the synthesis of ortho-modified mercapto- and piperazino-methyl-phenylboronic acid derivatives, which share structural similarities with the target compound, has been undertaken. These compounds have been studied for their inhibitory activity against serine proteases (J. Spencer et al., 2002).

Additional Applications

• Synthesis of Intermediates : The synthesis of tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, an intermediate in biologically active compounds such as crizotinib, illustrates the utility of similar compounds in the synthesis of important pharmaceuticals (D. Kong et al., 2016).

Mechanism of Action

Target of Action

Similar compounds are often used in the synthesis of intermediates for generating conjugated copolymers .

Mode of Action

Compounds with similar structures, such as 4,4,5,5-tetramethyl-1,3,2-dioxaborolane, are known to participate in borylation reactions in the presence of a palladium catalyst .

Biochemical Pathways

The compound may be involved in the borylation of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts . This process forms part of the synthesis of various organic compounds, including conjugated copolymers .

Pharmacokinetics

The compound is a solid at room temperature, and its melting point is between 125-1257° C .

Result of Action

The result of the compound’s action is likely the formation of borylated products, which can be used in further chemical reactions . These products can be used in the synthesis of various organic compounds, including conjugated copolymers .

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the borylation reactions in which it participates are typically carried out in the presence of a palladium catalyst . Additionally, the compound is stable at room temperature, but its properties may change at higher temperatures .

Biochemical Analysis

Biochemical Properties

Boronic esters, such as this compound, are known to be valuable building blocks in organic synthesis . They can be converted into a broad range of functional groups, including oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations .

Molecular Mechanism

Boronic esters are known to undergo protodeboronation, a process that involves the removal of the boron moiety at the end of a sequence . This process can be catalyzed by a radical approach .

Temporal Effects in Laboratory Settings

It is known that boronic esters, such as this compound, are usually bench stable . They are easy to purify and often commercially available .

Metabolic Pathways

Boronic esters are known to be involved in various borylation approaches .